Cas no 61773-02-2 (Benzo[f]quinoline, 1-chloro-3-methyl-)

Benzo[f]quinoline, 1-chloro-3-methyl- structure
61773-02-2 structure
Product Name:Benzo[f]quinoline, 1-chloro-3-methyl-
CAS No:61773-02-2
MF:C14H10ClN
MW:227.688902378082
CID:466664
PubChem ID:902522
Update Time:2025-04-19

Benzo[f]quinoline, 1-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]quinoline, 1-chloro-3-methyl-
    • 1-chloro-3-methylbenzo[f]quinoline
    • SCHEMBL11088559
    • 61773-02-2
    • AK-830/13217174
    • DTXSID00358578
    • Inchi: 1S/C14H10ClN/c1-9-8-12(15)14-11-5-3-2-4-10(11)6-7-13(14)16-9/h2-8H,1H3
    • InChI Key: IZVQHCCAASQAQE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)N=C2C=CC3C=CC=CC=3C2=1

Computed Properties

  • Exact Mass: 227.0503
  • Monoisotopic Mass: 227.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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